molecular formula C19H18N2O3S B2665440 4-(7-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)benzoic acid CAS No. 743439-05-6

4-(7-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)benzoic acid

Cat. No. B2665440
CAS RN: 743439-05-6
M. Wt: 354.42
InChI Key: XHGCRGNOUURQTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(7-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)benzoic acid is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.42. The purity is usually 95%.
BenchChem offers high-quality 4-(7-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(7-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifolate and Antitumor Agents

A study by Gangjee et al. (2007) focused on the synthesis of classical and nonclassical analogues of a related compound as potential inhibitors of dihydrofolate reductase (DHFR) and as antitumor agents. The classical compound exhibited significant inhibition of human DHFR and showed potent antitumor activity in several tumor cells in culture. Some nonclassical analogues were potent and selective inhibitors of DHFR from pathogens causing opportunistic infections in immunocompromised patients (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).

Synthesis of Novel Heterocyclic Systems

Research by Zadorozhny et al. (2008) and Kucherenko et al. (2008) explored the synthesis of condensed isoquinolines and thienopyrimidinones, respectively, highlighting the chemical versatility and potential for creating new molecules with unique properties. These studies contribute to the broader understanding of heterocyclic chemistry and offer new avenues for the development of pharmaceuticals and materials (Zadorozhny, Kovtunenko, Turov, & Kucherenko, 2008); (Kucherenko, Zadorozhny, & Kovtunenko, 2008).

Domino Reactions in Synthesis

Tolkunov et al. (2012) demonstrated the use of domino reactions for the synthesis of benzothieno[2,3-c]pyridines, presenting a novel one-pot method for preparing benzoic acids derivatives and highlighting the efficiency of domino reactions in creating complex structures from simpler precursors (Tolkunov, Eres'ko, Khizhan, Mazepa, Palamarchuk, Shishkin, & Tolkunov, 2012).

Liquid-Crystalline Networks

Kihara et al. (1996) prepared supramolecular liquid-crystalline networks by self-assembly of multifunctional hydrogen-bonding molecules, including benzoic acid derivatives. This research is indicative of the potential applications of such compounds in materials science, specifically in the creation of new types of liquid crystals with advanced properties (Kihara, Kato, Uryu, & Fréchet, 1996).

properties

IUPAC Name

4-(7-ethyl-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O3S/c1-2-10-3-8-13-14(9-10)25-18-15(13)17(22)20-16(21-18)11-4-6-12(7-5-11)19(23)24/h4-7,10H,2-3,8-9H2,1H3,(H,23,24)(H,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XHGCRGNOUURQTN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1CCC2=C(C1)SC3=C2C(=O)NC(=N3)C4=CC=C(C=C4)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(7-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.